Cas no 1071809-48-7 (4-Fluorobenzyl-d6 Alcohol)

• Product Name: 4-Fluorobenzyl-d6 Alcohol
• CAS No: 1071809-48-7
• MF: C₇H₇FO
• MW: 132.165255784988
• CID: 1066216
• Update Time: 2025-07-01

4-Fluorobenzyl-d6 Alcohol Chemical and Physical Properties

Names and Identifiers

• 4-Fluorobenzyl-d6 Alcohol
• (4-fluoro-2,3,5,6-d4-phenyl)methanol-d2
• 4-Fluorobenzyl-d6alcohol
• (4-fluorophenyl-2,3,5,6-d4)methan-d2-ol
• Dideuterio-(2,3,5,6-tetradeuterio-4-fluorophenyl)methanol

• Inchi： 1S/C7H7FO/c8-7-3-1-6(5-9)2-4-7/h1-4,9H,5H2/i1D,2D,3D,4D,5D2
• InChI Key： GEZMEIHVFSWOCA-NVSFMWKBSA-N
• SMILES： FC1C([2H])=C([2H])C(=C([2H])C=1[2H])C([2H])([2H])O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 77
• XLogP3: 1.4
• Topological Polar Surface Area: 20.2

Additional information on 4-Fluorobenzyl-d6 Alcohol

Introduction to 4-Fluorobenzyl-d6 Alcohol (CAS No. 1071809-48-7)

4-Fluorobenzyl-d6 Alcohol, chemically designated as (S)-4-fluorobenzyl alcohol deuterated, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. With the CAS number 1071809-48-7, this deuterated derivative serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly in drug development and molecular biology applications. The introduction of deuterium atoms into the benzyl group enhances the compound's stability and specificity, making it an invaluable tool for researchers seeking precise analytical and synthetic methodologies.

The 4-fluorobenzyl-d6 Alcohol is characterized by its molecular formula C₈H₉FDO, where the deuterium substitution is strategically placed at the sixth carbon position of the benzyl group. This modification not only improves the compound's isotopic purity but also allows for more accurate mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopic analyses. In recent years, advancements in NMR techniques have further highlighted the utility of deuterated compounds like 4-Fluorobenzyl-d6 Alcohol in elucidating complex molecular structures and reaction mechanisms.

In the realm of pharmaceutical research, 4-Fluorobenzyl-d6 Alcohol plays a pivotal role in the synthesis of fluorinated drug candidates. Fluoro-substituted compounds are widely recognized for their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The incorporation of deuterium atoms into these molecules can lead to modified pharmacokinetic profiles, which is particularly relevant in the development of next-generation therapeutics aimed at reducing side effects while maintaining efficacy.

Recent studies have demonstrated the application of 4-Fluorobenzyl-d6 Alcohol in the synthesis of protease inhibitors and kinase inhibitors, which are critical for treating a variety of diseases, including cancer and infectious disorders. For instance, researchers have utilized this compound to develop novel fluorinated analogs of existing drugs, leveraging its isotopic properties to study metabolic pathways and drug interactions more effectively. The deuterated version allows for kinetic isotope effects (KIE) studies, which provide insights into reaction mechanisms and can aid in optimizing synthetic routes.

The demand for high-purity deuterated compounds like 4-Fluorobenzyl-d6 Alcohol has surged due to its role in tracer studies and metabolic labeling experiments. These applications are essential for understanding how drugs are processed within living systems, enabling scientists to design more targeted and effective treatments. Moreover, the increasing use of mass spectrometry-based analytical techniques has made isotopically labeled compounds indispensable for verifying structural integrity and purity during drug development.

From a synthetic chemistry perspective, 4-Fluorobenzyl-d6 Alcohol serves as a versatile building block for constructing complex molecular architectures. Its reactivity allows for facile functionalization at both the benzyl and fluorine positions, enabling chemists to tailor properties such as solubility, lipophilicity, and electronic characteristics. This flexibility has been exploited in the design of novel scaffolds for drug discovery programs, where 4-Fluorobenzyl-d6 Alcohol contributes to generating libraries of diverse compounds with potential therapeutic value.

The pharmaceutical industry has also recognized the importance of 4-Fluorobenzyl-d6 Alcohol in developing radiolabeled probes for diagnostic imaging. Fluorine-18 (¹⁸F) labeled compounds are widely used in positron emission tomography (PET) scans due to their favorable physical properties and high affinity for biological targets. The use of deuterated analogs can enhance signal-to-noise ratios during imaging studies, leading to more accurate diagnoses and better patient outcomes.

In conclusion, 4-Fluorobenzyl-d6 Alcohol (CAS No. 1071809-48-7) represents a cornerstone in modern chemical research, particularly within pharmaceutical science. Its unique isotopic composition enhances analytical precision and synthetic utility, making it an indispensable tool for drug discovery and development. As research continues to evolve with advancements in analytical techniques and molecular biology, compounds like 4-Fluorobenzyl-d6 Alcohol will undoubtedly remain at the forefront of scientific innovation.